Cas no 1185300-27-9 (3-(1H-Benzoimidazol-2-yl)-1,2,2-trimethyl-cyclopentanecarboxylic acid hydrochloride)

3-(1H-Benzoimidazol-2-yl)-1,2,2-trimethyl-cyclopentanecarboxylic acid hydrochloride structure
1185300-27-9 structure
Product Name:3-(1H-Benzoimidazol-2-yl)-1,2,2-trimethyl-cyclopentanecarboxylic acid hydrochloride
CAS No:1185300-27-9
MF:C16H21ClN2O2
MW:308.803143262863
CID:1076503
PubChem ID:46736368
Update Time:2025-04-20

3-(1H-Benzoimidazol-2-yl)-1,2,2-trimethyl-cyclopentanecarboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-Benzoimidazol-2-yl)-1,2,2-trimethyl-cyclopentanecarboxylic acid hydrochloride
    • 3-(1H-benzimidazol-2-yl)-1,2,2-trimethylcyclopentane-1-carboxylic acid;hydrochloride
    • AKOS015849568
    • 1185300-27-9
    • 3-(1H-1,3-benzodiazol-2-yl)-1,2,2-trimethylcyclopentane-1-carboxylic acid hydrochloride
    • MDL: MFCD11506413
    • Inchi: 1S/C16H20N2O2.ClH/c1-15(2)10(8-9-16(15,3)14(19)20)13-17-11-6-4-5-7-12(11)18-13;/h4-7,10H,8-9H2,1-3H3,(H,17,18)(H,19,20);1H
    • InChI Key: VMSLGVJOEGNBMA-UHFFFAOYSA-N
    • SMILES: Cl.OC(C1(C)CCC(C2=NC3C=CC=CC=3N2)C1(C)C)=O

Computed Properties

  • Exact Mass: 308.129
  • Monoisotopic Mass: 308.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 409
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66A^2

3-(1H-Benzoimidazol-2-yl)-1,2,2-trimethyl-cyclopentanecarboxylic acid hydrochloride Related Literature

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